Cas no 71245-49-3 (4-Acetamido-2-fluoro-5-methylbenzenesulfonyl chloride)
4-Acetamido-2-fluoro-5-methylbenzenesulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key advantages include high reactivity as a sulfonylation agent, enabling efficient introduction of the sulfonyl group into target molecules. The presence of both acetamido and fluoro substituents enhances its utility in constructing complex heterocyclic frameworks or modifying bioactive compounds. The methyl group further contributes to steric and electronic tuning in synthetic applications. This compound is particularly valuable in medicinal chemistry for developing sulfonamide-based therapeutics. It is typically handled under controlled conditions due to its moisture sensitivity, requiring anhydrous environments for optimal stability and reactivity.
71245-49-3 structure
Product Name:4-Acetamido-2-fluoro-5-methylbenzenesulfonyl chloride
CAS No:71245-49-3
MF:C9H9ClFNO3S
MW:265.68906378746
CID:3038170
Update Time:2025-10-29
4-Acetamido-2-fluoro-5-methylbenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Acetamido-2-fluoro-5-methylbenzenesulfonyl chloride
- C9H9ClFNO3S
- 2-acetamido-4-fluoro-5-chlorosulphonyltoluene
- WCA24549
- V7432
- A914601
-
- Inchi： 1S/C9H9ClFNO3S/c1-5-3-9(16(10,14)15)7(11)4-8(5)12-6(2)13/h3-4H,1-2H3,(H,12,13)
- InChI Key： YIUOEWIKOZFVBX-UHFFFAOYSA-N
- SMILES： ClS(C1C(=CC(=C(C)C=1)NC(C)=O)F)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 367
- XLogP3: 1.6
- Topological Polar Surface Area: 71.6
4-Acetamido-2-fluoro-5-methylbenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A144875-25mg |
4-Acetamido-2-fluoro-5-methylbenzenesulfonyl chloride |
71245-49-3 | 25mg |
$75.00 | 2023-06-13 | ||
| TRC | A144875-50mg |
4-Acetamido-2-fluoro-5-methylbenzenesulfonyl chloride |
71245-49-3 | 50mg |
$115.00 | 2023-06-13 | ||
| TRC | A144875-100mg |
4-Acetamido-2-fluoro-5-methylbenzenesulfonyl chloride |
71245-49-3 | 100mg |
$178.00 | 2023-06-13 | ||
| TRC | A144875-250mg |
4-Acetamido-2-fluoro-5-methylbenzenesulfonyl chloride |
71245-49-3 | 250mg |
$305.00 | 2023-06-13 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1250154-1g |
4-Acetamido-2-fluoro-5-methylbenzenesulfonyl chloride |
71245-49-3 | 97% | 1g |
￥4950.00 | 2024-05-02 | |
| 1PlusChem | 1P00FHEQ-250mg |
4-AcetaMido-2-fluoro-5-Methylbenzenesulfonyl chloride |
71245-49-3 | 96% | 250mg |
$183.00 | 2025-02-27 | |
| 1PlusChem | 1P00FHEQ-1g |
4-AcetaMido-2-fluoro-5-Methylbenzenesulfonyl chloride |
71245-49-3 | 96% | 1g |
$418.00 | 2025-02-27 | |
| A2B Chem LLC | AH21602-250mg |
4-Acetamido-2-fluoro-5-methylbenzenesulfonyl chloride |
71245-49-3 | 96% | 250mg |
$176.00 | 2024-04-19 | |
| A2B Chem LLC | AH21602-1g |
4-Acetamido-2-fluoro-5-methylbenzenesulfonyl chloride |
71245-49-3 | 96% | 1g |
$391.00 | 2024-04-19 | |
| Ambeed | A715019-1g |
4-Acetamido-2-fluoro-5-methylbenzenesulfonyl chloride |
71245-49-3 | 95% | 1g |
$490.0 | 2025-04-17 |
4-Acetamido-2-fluoro-5-methylbenzenesulfonyl chloride Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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